2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H18FN3OS/c20-15-6-8-16(9-7-15)22-18(24)12-25-19-14(11-21)10-13-4-2-1-3-5-17(13)23-19/h6-10H,1-5,12H2,(H,22,24)
• InChI Key: NWDQODLYJSSPHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC(=C(N=C2CC1)SCC(=O)NC3=CC=C(C=C3)F)C#N
• Molecular Formula: C19H18FN3OS
• Molecular Weight: 355.4 g/mol

Description

2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H18FN3OS and its molecular weight is 355.4g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacophore Design and Kinase Inhibition

Synthetic compounds, including those with complex structures like 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, are pivotal in designing selective inhibitors targeting specific enzymes and pathways in the body. A prime example is the development of p38α MAP kinase inhibitors, crucial for moderating proinflammatory cytokine release. Such inhibitors are essential in creating highly selective drugs with minimized side effects, utilizing the ability of these compounds to bind with high affinity and specificity to target proteins. Detailed studies on the binding selectivity and potency improvements against specific kinases highlight the importance of structural modifications to enhance therapeutic potential (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).

Cytochrome P450 Enzyme Interaction

The interaction with cytochrome P450 enzymes is a critical area of study for many compounds, including complex acetamides, to understand their metabolic pathways and potential drug-drug interactions. Cytochrome P450 enzymes metabolize a wide range of drugs, and assessing the selectivity of chemical inhibitors, such as those structurally related to 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, can help predict possible interactions and metabolic outcomes. This understanding is vital for predicting DDIs and for the development of drugs with favorable metabolic profiles (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Carcinogenic Potential Evaluation

The study of thiophene analogs, related to benzidine and 4-aminobiphenyl with modifications such as those found in 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, has provided insights into the potential carcinogenicity of these compounds. By evaluating their in vitro activity, researchers aim to understand their carcinogenic potential better, contributing to safer drug development and environmental health assessments (Ashby, Styles, Anderson, & Paton, 1978).